Cas no 318259-92-6 (N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine)

• Product Name: N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine
• CAS No: 318259-92-6
• MF: C₁₄H₁₁Cl₂NO₄S
• MW: 360.212440729141
• CID: 4712606
• Update Time: 2025-05-27

N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine
• BAS 01960004
• Oprea1_018886
• Oprea1_522144
• ST50258492
• glycine, N-(2,4-dichlorophenyl)-N-(phenylsulfonyl)-
• 2-[N-(benzenesulfonyl)-2,4-dichloroanilino]acetic acid
• 2-[(2,4-dichlorophenyl)(phenylsulfonyl)amino]acetic acid
• [Benzenesulfonyl-(2,4-dichloro-phenyl)-amino]-acetic acid

• Inchi： 1S/C14H11Cl2NO4S/c15-10-6-7-13(12(16)8-10)17(9-14(18)19)22(20,21)11-4-2-1-3-5-11/h1-8H,9H2,(H,18,19)
• InChI Key： IKXRNQYDJBANCF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(CC(=O)O)S(C1C=CC=CC=1)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 488
• Topological Polar Surface Area: 83.1

Additional information on N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine

Comprehensive Overview of N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine (CAS No. 318259-92-6)

N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine (CAS No. 318259-92-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique sulfonyl and glycine moieties, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often refer to it by its CAS number 318259-92-6 or its systematic IUPAC name, which underscores its structural complexity and functional diversity.

The growing interest in N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine is partly driven by its potential applications in drug discovery and crop protection. With the rise of sustainable agriculture and green chemistry, this compound is being explored for its role in developing eco-friendly agrochemicals. Its phenylsulfonyl group, in particular, is a key feature that enhances its reactivity and binding affinity, making it a candidate for targeted molecular interactions. Recent studies have also highlighted its relevance in enzyme inhibition and biocatalysis, aligning with the broader trend of precision medicine and biomolecular engineering.

From a synthetic perspective, CAS 318259-92-6 is often discussed in the context of amide bond formation and sulfonylation reactions. These processes are critical in the production of peptide mimetics and small-molecule therapeutics, which are central to modern pharmaceutical innovation. The compound's dichlorophenyl moiety further contributes to its stability and lipophilicity, properties that are highly sought after in drug design and formulation science. As the demand for high-performance materials and functional additives grows, N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine is also being investigated for its potential in polymer chemistry and material science.

In the realm of analytical chemistry, 318259-92-6 is frequently analyzed using advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the compound's purity and structural integrity, which are paramount in quality control and regulatory compliance. The compound's spectral data and chromatographic behavior are well-documented, providing a reliable reference for researchers and manufacturers alike.

Another area of interest is the environmental impact of N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine. With increasing scrutiny on chemical safety and sustainability, studies are underway to evaluate its biodegradability and ecotoxicological profile. This aligns with global initiatives such as the United Nations Sustainable Development Goals (SDGs), which emphasize the need for environmentally benign chemicals. The compound's potential for green synthesis and low-toxicity applications is a topic of active research, reflecting the industry's shift toward responsible innovation.

In summary, N-(2,4-Dichlorophenyl)-N-(phenylsulfonyl)glycine (CAS No. 318259-92-6) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable asset in synthetic chemistry and molecular design. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and environmental sustainability.